Characterization of C15H22ClNS (Chlorprothixene) using NMR and Mass Spectrometry: A Technical Guide
Characterization of C15H22ClNS (Chlorprothixene) using NMR and Mass Spectrometry: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the analytical characterization of the compound with the molecular formula C15H22ClNS, identified as Chlorprothixene. Chlorprothixene is a typical thioxanthene antipsychotic drug first introduced in 1959.[1][2] It is used in the treatment of psychotic disorders such as schizophrenia and acute mania in bipolar disorder.[1][3] This document details the application of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for the structural elucidation and confirmation of this compound, presenting key data in a structured format and outlining detailed experimental protocols.
Compound Identification and Properties
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Systematic Name: (3Z)-3-(2-chlorothioxanthen-9-ylidene)-N,N-dimethylpropan-1-amine[4]
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CAS Number: 113-59-7[4]
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Molecular Formula: C18H18ClNS[4]
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Molecular Weight: 315.9 g/mol [4]
Spectroscopic and Spectrometric Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by providing information about the chemical environment of individual atoms. For Chlorprothixene, both ¹H and ¹³C NMR are essential for confirming the presence of its characteristic functional groups and stereochemistry.
Table 1: Predicted ¹H NMR Data for Chlorprothixene
| Chemical Shift (ppm) | Multiplicity | Integration | Assignment |
| 7.2 - 7.5 | m | 7H | Aromatic protons |
| 5.8 - 6.0 | t | 1H | Olefinic proton (=CH-) |
| 2.5 - 2.7 | m | 2H | -CH₂-N |
| 2.2 - 2.4 | m | 2H | =C-CH₂- |
| 2.2 | s | 6H | -N(CH₃)₂ |
Note: This is a predicted spectrum based on the known structure of Chlorprothixene. Actual chemical shifts may vary depending on the solvent and experimental conditions.
Table 2: Predicted ¹³C NMR Data for Chlorprothixene
| Chemical Shift (ppm) | Assignment |
| 140 - 145 | Quaternary aromatic carbons |
| 125 - 135 | Aromatic CH carbons |
| 120 - 125 | Olefinic carbons |
| 55 - 60 | -CH₂-N |
| 45 - 50 | -N(CH₃)₂ |
| 25 - 30 | =C-CH₂- |
Note: This is a predicted spectrum. Definitive assignments would require 2D NMR experiments such as COSY, HSQC, and HMBC.
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a compound, as well as to gain structural information through fragmentation analysis.
Table 3: Mass Spectrometry Data for Chlorprothixene
| m/z | Relative Intensity | Assignment |
| 315 | High | [M]⁺ (Molecular ion) |
| 271 | Moderate | [M - N(CH₃)₂]⁺ |
| 255 | Moderate | [M - C₃H₇N]⁺ |
| 221 | Moderate | Fragmentation of the thioxanthene ring |
| 58 | High | [C₃H₈N]⁺ (Side chain fragment) |
Note: The fragmentation pattern is consistent with the structure of Chlorprothixene, showing a characteristic cleavage of the dimethylaminopropyl side chain.[4]
Experimental Protocols
NMR Spectroscopy
A general protocol for acquiring NMR spectra of a small molecule like Chlorprothixene is as follows:
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Sample Preparation:
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Weigh approximately 5-10 mg of the Chlorprothixene sample.
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Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.
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Transfer the solution to a standard 5 mm NMR tube.
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Instrument Setup:
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Use a 400 MHz or higher field NMR spectrometer.
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Tune and match the probe for the desired nucleus (¹H or ¹³C).
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Lock the field frequency using the deuterium signal from the solvent.
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Shim the magnetic field to achieve optimal homogeneity.
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¹H NMR Acquisition:
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Acquire a single-pulse experiment with a 90° pulse.
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Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).
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Use a sufficient number of scans to obtain a good signal-to-noise ratio (typically 16-64 scans).
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Apply a relaxation delay of 1-2 seconds between scans.
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¹³C NMR Acquisition:
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Acquire a proton-decoupled ¹³C spectrum.
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Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).
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A larger number of scans will be required due to the lower natural abundance of ¹³C (typically several hundred to a few thousand).
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Use a relaxation delay of 2-5 seconds.
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Data Processing:
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Apply a Fourier transform to the acquired free induction decay (FID).
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Phase the resulting spectrum.
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Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).
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Integrate the peaks in the ¹H spectrum.
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Analyze the chemical shifts, multiplicities, and coupling constants to assign the structure.
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Mass Spectrometry
A general protocol for acquiring a mass spectrum of Chlorprothixene is as follows:
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Sample Preparation:
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Prepare a dilute solution of the Chlorprothixene sample (approximately 1 µg/mL) in a suitable solvent (e.g., methanol, acetonitrile).
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Instrumentation (LC-MS):
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Use a liquid chromatograph coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).
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Select an appropriate chromatographic column (e.g., C18) and mobile phase for separation.
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Choose an ionization source suitable for small molecules, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). ESI is often used for drug analysis.[5]
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Mass Spectrometer Parameters:
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Operate the mass spectrometer in positive ion mode.
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Set the mass range to scan for the expected molecular ion and fragments (e.g., m/z 50-500).
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Optimize the ionization source parameters (e.g., capillary voltage, gas flow rates, temperature) to maximize the signal of the analyte.
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Data Acquisition and Analysis:
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Inject the sample into the LC-MS system.
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Acquire the mass spectrum of the eluting peak corresponding to Chlorprothixene.
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Analyze the spectrum to identify the molecular ion and major fragment ions.
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For more detailed structural information, tandem mass spectrometry (MS/MS) can be performed by isolating the molecular ion and inducing fragmentation.
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Signaling Pathways and Experimental Workflows
Mechanism of Action of Chlorprothixene
Chlorprothixene exerts its antipsychotic effects through the blockade of several neurotransmitter receptors in the brain.[1][3][6] Its primary mechanism is the antagonism of dopamine D1, D2, and D3 receptors in the mesolimbic pathway, which is thought to alleviate the positive symptoms of schizophrenia.[3][6] Additionally, it blocks serotonin (5-HT2), histamine (H1), muscarinic, and alpha-1 adrenergic receptors, contributing to its sedative and other side effects.[1][3]
Caption: Mechanism of action of Chlorprothixene.
Experimental Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the characterization of a known compound like Chlorprothixene.
Caption: Workflow for compound characterization.
Conclusion
The combination of NMR spectroscopy and mass spectrometry provides a robust and comprehensive approach for the structural characterization and confirmation of C15H22ClNS as Chlorprothixene. The data presented in this guide, along with the detailed experimental protocols, serve as a valuable resource for researchers and professionals involved in the analysis and development of pharmaceutical compounds. The multimodal antagonistic action of Chlorprothixene at various neurotransmitter receptors underpins its therapeutic efficacy as an antipsychotic agent.
References
- 1. Chlorprothixene [bionity.com]
- 2. Chlorprothixene - Wikipedia [en.wikipedia.org]
- 3. go.drugbank.com [go.drugbank.com]
- 4. Chlorprothixene | C18H18ClNS | CID 667467 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. What is the mechanism of Chlorprothixene hydrochloride? [synapse.patsnap.com]
